6-(Pyrrolidin-2-yl)pyridazin-3-amine dihydrochloride

Specification

• CAS No.: 1989671-76-2
• Molecular Formula: C8H14Cl2N4
• Molecular Weight: 237.13
• IUPAC Name: 6-pyrrolidin-2-ylpyridazin-3-amine;dihydrochloride
• Standard InChI: InChI=1S/C8H12N4.2ClH/c9-8-4-3-7(11-12-8)6-2-1-5-10-6;;/h3-4,6,10H,1-2,5H2,(H2,9,12);2*1H
• Standard InChI Key: QQJHQJHTHNUMQF-UHFFFAOYSA-N
• SMILES: C1CC(NC1)C2=NN=C(C=C2)N.Cl.Cl

Introduction

Structural and Chemical Characteristics

Molecular Identity

Property	Value
IUPAC Name	6-(Pyrrolidin-2-yl)pyridazin-3-amine dihydrochloride
CAS Number	1989671-76-2
Molecular Formula	C₈H₁₄Cl₂N₄
Molecular Weight	237.13 g/mol
SMILES	CN(C)C1=NN=C(C=C1)C2CCCN2
InChI Key	QQJHQJHTHNUMQF-UHFFFAOYSA-N

The compound exists as a white or off-white powder, with a purity of ≥95% in commercial preparations.

Key Functional Groups

• Pyridazine Ring: A six-membered aromatic ring with two adjacent nitrogen atoms, conferring planarity and electronic properties critical for π-π stacking and hydrogen bonding.

• Pyrrolidin-2-yl Substituent: A five-membered saturated nitrogen-containing ring attached at the 6-position, enhancing solubility and molecular flexibility.

• Protonated Amino Group: The amino group at the 3-position is protonated in the dihydrochloride form, improving aqueous solubility and ionic interactions.

Physical and Chemical Properties

Parameter	Details
Storage	Room temperature (RT)
Shelf Life	Stable under inert conditions
Light Sensitivity	Limited data; store in dark containers
Moisture Sensitivity	Hygroscopic; store in airtight containers

Solubility and Reactivity

• Solubility: Highly soluble in water and methanol, moderate in ethanol, and sparingly soluble in nonpolar solvents.

• Reactivity:

  • Acid/Base Stability: Stable in acidic conditions due to protonated amine; may undergo deprotonation in alkaline media.

  • Oxidation: Susceptible to oxidation at the pyrrolidine ring under strong oxidizing agents (e.g., KMnO₄).

Applications in Research and Development

Pharmaceutical Intermediates

6-(Pyrrolidin-2-yl)pyridazin-3-amine dihydrochloride serves as a key intermediate in synthesizing:

• Kinase Inhibitors: Derivatives targeting σ₁ receptors or calcium-dependent kinases (e.g., PfCDPK1) for antiparasitic or antineuropathic applications.

• Anticancer Agents: Analogues with fused triazolopyridazine or imidazopyridazine cores, leveraging π-π interactions with DNA or protein targets.

Heterocyclic Chemistry

• Cycloaddition Partners: Acts as a dipolarophile in Diels-Alder or Huisgen cycloadditions to form complex fused systems.

• Metal Coordination: The pyridazine nitrogen atoms can coordinate transition metals, enabling catalytic applications.

GHS Classification	Details
Signal Word	Warning
Hazard Statements	H315 (skin irritation), H319 (eye irritation), H335 (respiratory irritation)
Precautions	P261 (avoid breathing dust), P280 (wear protective gloves/eye protection)

First Aid Measures

• Skin Contact: Wash with soap and water; seek medical attention if irritation persists.

• Eye Exposure: Rinse with copious water; consult a healthcare professional.

• Inhalation: Remove to fresh air; administer oxygen if breathing is difficult.

Supplier	Region	Purity	Key Features
MolCore	Global	≥97%	High-purity API intermediates
Parchem	North America	Custom	Bulk quantities, flexible pricing
Enamine	Europe	95%	Diverse heterocyclic libraries